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Get Quote

While data on DCLK1-IN-4 is unavailable, the table below summarizes the primary classes of DCLK1-

targeting tools identified in recent scientific literature, which may provide useful reference points for your

research.
Targeting Example / Key Characteristics / Reported Applications /
Modality Identifier Mechanism Findings
Small-Molecule DCLK1-IN-  Selective, ATP-competitive Phenocopied kinase-dead
Kinase Inhibitors 1 [1] inhibitor; used with mutants; reduced cancer cell
complementary G532A proliferation, invasion, spheroid
resistance mutation [1]. growth [1].
Monoclonal CBT-15[2] Targets a unique extracellular Reduced PDAC tumor growth;
Antibodies [3] non-kinase binding domain disrupted tumor-stromal
(NKEBD) on specific DCLK1 interactions [2] [3].
isoforms [2] [3].
D-Peptides D-peptide 1  Novel peptide targeting the Suppressed PDAC cell
[3] NKEBD; modulates protein- proliferation and tumor growth
protein interactions (e.g., with in xenograft models via non-
gelsolin) [3]. tumoricidal mechanisms [3].
Gene Silencing SIRNA/ RNA interference to knock down  Reduced cell proliferation,
ShRNA [4] DCLK1 expression. migration, invasion; impaired

[5]

invadopodia function and MMP
secretion [4] [5].
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Targeting Example / Key Characteristics / Reported Applications /
Modality Identifier Mechanism Findings
CRISPRICas9 N/A [6] Used for specific ablation of Attenuated cancer malignancy

DCLK1 long isoforms (DCLK1-L) in vitro and in vivo [6].
[6].

Experimental Workflows for DCLK1 Inhibitor Validation

For researchers working on DCLK1 inhibitors, the following workflow outlines common experimental steps

for validating compound activity and function, synthesized from the methodologies in the search results.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.nature.com/articles/s41419-025-07916-2
https://www.nature.com/articles/s41419-025-07916-2
https://www.nature.com/articles/s41419-025-07916-2
https://www.smolecule.com/products/s12842921?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O I e C U I e Specifications & Pricing

In Vitro Biochemical & Cellular Validation

Target Engagement Assays Kinase-Dead Mutant Phenotypic Screening
(e.g., Cellular Thermal Shift Assay) (D511N, D533N) Control (Proliferation, Colony Formation)

In Vitro Functional Characterization

Invasion & Migration Assays Stemness Properties Downstream Signaling Analysis
(Transwell, Wound Healing) (Spheroid Formation Assay) (Western Blot, Proteomics)

In Vivo & Mechanistic Studies

Mechanism of Action

Reeaaifiipogiiotels (e.g., Proteomics, Protein Interaction)
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How to Locate Information on DCLK1-IN-4

To find the specific information you require, I suggest the following steps:

¢ Search specialized databases: Probe chemical vendor catalogs (e.g., MedChemEXxpress,
Selleckchem, Tocris), patent databases (e.g., USPTO, Google Patents), and chemical literature
databases (e.g., SciFinder-n, Reaxys) using the exact identifier "DCLK1-IN-4".

¢ Review citing literature: If you have a foundational paper that first mentions DCLK1-IN-4, use
platforms like Google Scholar or Connected Papers to find subsequent studies that have cited it and
may contain detailed application notes.

e Consult preprint servers: Check repositories like bioRxiv for pre-prints, as new inhibitor data is often
shared there before formal journal publication.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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